Cas no 152715-64-5 (1,2,5-Thiadiazole-3,4(2H,5H)-dithione)

• Product Name: 1,2,5-Thiadiazole-3,4(2H,5H)-dithione
• CAS No: 152715-64-5
• MF: C₂H₂N₂S₃
• MW: 150.245675563812
• CID: 1333074
• PubChem ID: 5232416
• Update Time: 2025-04-20

1,2,5-Thiadiazole-3,4(2H,5H)-dithione Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole-3,4(2H,5H)-dithione
• 1,2,5-thiadiazolidine-3,4-dithione
• SCHEMBL1232019
• SCHEMBL9548570
• 152715-64-5
• DTXSID80411892

• Inchi： 1S/C2H2N2S3/c5-1-2(6)4-7-3-1/h(H,3,5)(H,4,6)
• InChI Key： AJBLKZFBURBYPT-UHFFFAOYSA-N
• SMILES： S1NC(C(N1)=S)=S

Computed Properties

• Exact Mass: 149.93816
• Monoisotopic Mass: 149.93801159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles